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Compound of Interest

Compound Name: 1-Cyclopentyl-4-iodobenzene

Cat. No.: B15322711 Get Quote

This guide provides essential information regarding the molecular weight and chemical formula

of 1-Cyclopentyl-4-iodobenzene, a compound of interest for researchers, scientists, and

professionals in the field of drug development. The data is presented in a clear, tabular format

for ease of reference.

Core Molecular Data
The fundamental molecular properties of 1-Cyclopentyl-4-iodobenzene are summarized in

the table below. This information is critical for a variety of experimental and theoretical

applications, including reaction stoichiometry, analytical characterization, and computational

modeling.

Property Value

Chemical Formula C₁₁H₁₃I[1]

Molecular Weight 272.13 g/mol

CAS Number 92316-59-1[1][2][3]

Logical Relationship of Compound Properties
The following diagram illustrates the logical flow from the compound's nomenclature to its

fundamental molecular characteristics.
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Caption: Logical flow from compound name to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. 92316-59-1(BENZENE, 1-CYCLOPENTYL-4-IODO-) | Kuujia.com [kuujia.com]

3. 1-Cyclopentyl-4-iodobenze, ANGENE, 3068231 - 나비엠알오 [navimro.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-Cyclopentyl-4-
iodobenzene: Molecular Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15322711#1-cyclopentyl-4-iodobenzene-molecular-
weight-and-formula]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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